Cas no 931968-40-0 (2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile)

• Product Name: 2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile
• CAS No: 931968-40-0
• MF: C₂₆H₂₄N₄O₃
• MW: 440.493765830994
• CID: 5429311
• Update Time: 2025-08-01

2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-[(3-methylphenoxy)methyl]furan-2-yl]-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile
• 2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C26H24N4O3/c1-19-6-5-9-21(16-19)31-18-22-10-11-24(32-22)25-28-23(17-27)26(33-25)30-14-12-29(13-15-30)20-7-3-2-4-8-20/h2-11,16H,12-15,18H2,1H3
• InChI Key： XJYZMVCCVQFYOI-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C3=CC=CC=C3)CC2)=C(C#N)N=C1C1=CC=C(COC2=CC=CC(C)=C2)O1

Additional information on 2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile

Comprehensive Overview of 2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile (CAS No. 931968-40-0)

The compound 2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile (CAS No. 931968-40-0) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of furan, oxazole, and phenylpiperazine moieties makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to other bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. This compound, with its multifunctional scaffold, aligns well with these trends. Its oxazole core is known for its role in enhancing metabolic stability, while the phenylpiperazine group contributes to improved bioavailability and receptor binding affinity. These features make it a subject of intense study in pharmacological research.

The synthesis of 2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile involves a series of multi-step organic reactions, including cyclization and cross-coupling techniques. Its CAS No. 931968-40-0 serves as a unique identifier in chemical databases, facilitating easier retrieval for researchers. The compound's molecular weight and logP value suggest favorable drug-like properties, which are critical for ADMET profiling in preclinical studies.

From a market perspective, this compound is part of a growing niche in high-value intermediates for pharmaceutical development. Companies specializing in custom synthesis and contract research are increasingly listing it in their portfolios. Its potential applications in neurodegenerative diseases and inflammatory disorders have also sparked interest, as these areas are among the most searched topics in biomedical literature and AI-driven drug discovery platforms.

Another area of exploration is the compound's role in cancer therapeutics. Preliminary studies suggest that its oxazole-4-carbonitrile moiety may interact with specific protein kinases, making it a candidate for tyrosine kinase inhibitor development. This aligns with the current focus on personalized cancer treatments, a hot topic in both academic and industry circles. The compound's structural versatility also opens doors for derivatization, enabling the creation of analogs with enhanced properties.

In summary, 2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile (CAS No. 931968-40-0) represents a fascinating intersection of chemical innovation and therapeutic potential. Its relevance to cutting-edge research and alignment with industry trends ensure its continued prominence in scientific discourse. As more data emerges, this compound could well become a cornerstone in the next generation of small-molecule drugs.